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Abstract
This document provides detailed application notes and laboratory protocols for the preparation

of aqueous solutions of calcium chlorate (Ca(ClO₃)₂). Three primary synthesis methods are

outlined, targeting versatility for various laboratory settings and precursor availability. The

protocols include the reaction of calcium hydroxide with chlorine gas, the double displacement

reaction between calcium chloride and sodium chlorate, and the neutralization of chloric acid

with calcium carbonate. Additionally, this guide details purification techniques based on

fractional crystallization, supported by comprehensive solubility data. Safety precautions are

emphasized throughout, ensuring safe laboratory practices when handling the associated

reagents and products.

Introduction
Calcium chlorate is a powerful oxidizing agent with applications in various chemical syntheses,

as a component in herbicides, and historically in pyrotechnics. The preparation of pure

aqueous solutions of calcium chlorate is a fundamental requirement for its use in research and

development. The choice of synthesis route often depends on the available starting materials,

desired purity, and scale of preparation. This document outlines three distinct and reliable

methods for its laboratory-scale synthesis.
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Physicochemical Data
Accurate quantitative data is crucial for the successful synthesis and purification of calcium

chlorate. The following tables summarize key physical properties and solubility data.

Table 1: Physical Properties of Calcium Chlorate

Property Value

Chemical Formula Ca(ClO₃)₂

Molar Mass 206.98 g/mol

Appearance White, deliquescent solid

Density 2.71 g/cm³

Melting Point 325-340°C (decomposes)

Water Solubility (20°C) 209 g/100 mL[1]

Table 2: Solubility of Calcium Chlorate and Calcium Chloride in Water at Various Temperatures

Temperature (°C)
Calcium Chlorate ( g/100
mL)

Calcium Chloride ( g/100
mL)

0 178 59.5

10 189 64.7

20 209 74.5

30 220 100

40 232 128

60 257 137

80 284 147

100 313 159
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Experimental Protocols
The following are detailed protocols for the laboratory preparation of aqueous calcium chlorate

solutions.

Method 1: Synthesis from Calcium Hydroxide and
Chlorine Gas
This method, adapted from the industrial Liebig process, involves the chlorination of a hot

calcium hydroxide suspension.[1]

Reaction:

6Ca(OH)₂ + 6Cl₂ → Ca(ClO₃)₂ + 5CaCl₂ + 6H₂O

Materials:

Calcium hydroxide (Ca(OH)₂)

Chlorine gas (Cl₂)

Distilled water

Heating mantle with magnetic stirrer

Three-neck round-bottom flask

Gas inlet tube

Condenser

Gas outlet leading to a scrubber (e.g., sodium hydroxide solution)

Filtration apparatus (Buchner funnel, filter paper)

Procedure:
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Preparation of Calcium Hydroxide Slurry: In the three-neck round-bottom flask, prepare a

slurry of calcium hydroxide by suspending 74 g (1 mole) of Ca(OH)₂ in 500 mL of distilled

water.

Apparatus Setup: Assemble the flask with a heating mantle, magnetic stirrer, gas inlet tube

extending below the surface of the slurry, a condenser in the central neck, and a gas outlet

from the top of the condenser to a gas scrubber.

Reaction: Heat the slurry to 70-80°C with vigorous stirring. Bubble chlorine gas through the

hot suspension at a steady rate. Caution: This step must be performed in a well-ventilated

fume hood as chlorine gas is highly toxic.

Monitoring the Reaction: Continue the addition of chlorine gas until the reaction is complete,

which can be indicated by a drop in the pH of the solution to near neutral.

Filtration: Once the reaction is complete, turn off the chlorine gas flow and allow the solution

to cool to room temperature. Filter the hot solution to remove any unreacted calcium

hydroxide and other insoluble impurities.

Purification: The resulting solution will contain both calcium chlorate and a significant amount

of calcium chloride. Proceed to section 4 for purification by fractional crystallization.

Method 2: Double Displacement of Calcium Chloride and
Sodium Chlorate
This method relies on the lower solubility of sodium chloride in hot, concentrated solutions to

drive the reaction towards the formation of calcium chlorate.

Reaction:

CaCl₂ + 2NaClO₃ → Ca(ClO₃)₂ + 2NaCl(s)

Materials:

Calcium chloride (CaCl₂), anhydrous

Sodium chlorate (NaClO₃)
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Distilled water

Beakers

Hot plate with magnetic stirrer

Filtration apparatus (heated funnel is recommended)

Procedure:

Prepare Reactant Solutions:

Prepare a concentrated solution of calcium chloride by dissolving 111 g (1 mole) of

anhydrous CaCl₂ in 200 mL of distilled water in a beaker.

In a separate beaker, prepare a saturated solution of sodium chlorate by dissolving 213 g

(2 moles) of NaClO₃ in 200 mL of hot distilled water.

Reaction: While maintaining the temperature of both solutions near boiling, slowly add the

calcium chloride solution to the sodium chlorate solution with constant stirring.

Precipitation of Sodium Chloride: As the solutions are mixed, sodium chloride will precipitate

out due to its lower solubility in the hot, concentrated mixture.

Hot Filtration: Quickly filter the hot mixture to remove the precipitated sodium chloride. A pre-

heated Buchner funnel can minimize premature crystallization of the desired product.

Crystallization of Calcium Chlorate: Allow the filtrate to cool slowly to room temperature, and

then further cool in an ice bath to induce crystallization of calcium chlorate dihydrate
(Ca(ClO₃)₂·2H₂O).

Isolation of Product: Collect the calcium chlorate crystals by filtration and wash with a small

amount of ice-cold distilled water. The aqueous solution can be used directly, or the crystals

can be redissolved in a desired amount of water.

Method 3: Neutralization of Chloric Acid with Calcium
Carbonate
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This method is suitable for smaller-scale preparations where chloric acid is available or can be

prepared in situ.

Reaction:

CaCO₃ + 2HClO₃ → Ca(ClO₃)₂ + H₂O + CO₂(g)

Materials:

Calcium carbonate (CaCO₃), powder

Chloric acid (HClO₃) solution

Beaker

Magnetic stirrer

pH meter or pH indicator strips

Procedure:

Reaction Setup: Place a known volume and concentration of chloric acid solution in a beaker

with a magnetic stir bar.

Neutralization: Slowly add small portions of calcium carbonate powder to the stirring chloric

acid solution. Effervescence (release of CO₂ gas) will be observed.

Monitoring pH: Continue adding calcium carbonate until the effervescence ceases and the

pH of the solution is neutral (pH ~7). This indicates that all the chloric acid has been

neutralized.

Filtration: Filter the solution to remove any excess, unreacted calcium carbonate.

Final Solution: The resulting filtrate is an aqueous solution of calcium chlorate. The

concentration can be determined based on the initial concentration of the chloric acid used.

Purification by Fractional Crystallization
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The primary impurity in Method 1 is calcium chloride, which has a significantly different

solubility profile from calcium chlorate at various temperatures (see Table 2). This difference

allows for effective separation by fractional crystallization.

Procedure:

Concentration: Gently heat the solution containing both calcium chlorate and calcium

chloride to evaporate some of the water, thereby increasing the concentration of the solutes.

Cooling and Crystallization: Slowly cool the concentrated solution. As the temperature

decreases, calcium chlorate will crystallize out of the solution first due to its lower solubility at

colder temperatures compared to calcium chloride.

Isolation: Collect the calcium chlorate crystals by filtration.

Recrystallization (Optional): For higher purity, the collected crystals can be redissolved in a

minimum amount of hot distilled water and the crystallization process can be repeated.

Safety Precautions
General: Always wear appropriate personal protective equipment (PPE), including safety

goggles, a lab coat, and gloves, when handling any of the chemicals mentioned in these

protocols.

Chlorine Gas: Chlorine gas is highly toxic and corrosive. All work with chlorine gas must be

conducted in a properly functioning chemical fume hood. Ensure a scrubber containing a

sodium hydroxide solution is in place to neutralize any excess chlorine gas.

Chlorates: Calcium chlorate is a strong oxidizing agent. Avoid contact with combustible

materials, organic substances, and strong reducing agents.

Heating: Use appropriate heating methods (e.g., heating mantle, water bath) and monitor the

temperature closely to avoid uncontrolled reactions or decomposition.

Diagrams
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Caption: Overall experimental workflow for the preparation of aqueous calcium chlorate

solutions.
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Caption: Reaction pathway for the synthesis of calcium chlorate from calcium hydroxide and

chlorine gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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